Cas no 3861-60-7 ((-)-Dihydrocitrinin)

• Product Name: (-)-Dihydrocitrinin
• CAS No: 3861-60-7
• Molecular Formula: C₁₃H₁₆O₅
• Molecular Weight: 252.26314
• CID: 2059951
• PubChem ID: 146385

(-)-Dihydrocitrinin Properties

Names and Identifiers

• (-)-Dihydrocitrinin
• (3R)-6,8-Dihydroxy-3r,4t,5-trimethyl-isochroman-7-carbonsaeure
• (3R)-6,8-dihydroxy-3r,4t,5-trimethyl-isochroman-7-carboxylic acid
• (3R,4S)-dihydrocitrinin
• dihydrocitrinin
• 6,8-DIHYDROXY-3,4,5-TRIMETHYL-3,4-DIHYDRO-1H-2-BENZOPYRAN-7-CARBOXYLIC ACID
• 3,4-Dihydro-6,8-dihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid
• 6,8-dihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid
• 92838-21-6
• DTXSID80918932
• 1H-2-Benzopyran-7-carboxylic acid, 3,4-dihydro-6,8-dihydroxy-3,4,5-trimethyl-
• Dihydrocitrinin

• InChIKey： OHTHCLNOXXLROK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h5,7,14-15H,4H2,1-3H3,(H,16,17)
• SMILES： CC1C(OCC2=C(C(=C(C(=C12)C)O)C(=O)O)O)C

Computed Properties

• Exact Mass: 252.09977361g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 252.09977361g/mol
• Heavy Atom Count: 18
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: 1.44±0.60(Predicted)
• Density: 1.307±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives